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Compound of Interest

Compound Name: Wnt pathway inhibitor 3

Cat. No.: B10801885 Get Quote

A Head-to-Head Comparison of DKK3 Antibodies
for Immunohistochemistry
For researchers, scientists, and drug development professionals, the selection of a highly

specific and reliable antibody is paramount for obtaining accurate and reproducible

immunohistochemistry (IHC) results. This guide provides a comprehensive comparison of four

commercially available antibodies targeting Dickkopf-3 (DKK3), a protein implicated in various

cellular processes and diseases, including cancer.

Performance Overview
The following table summarizes the key characteristics and performance data of the selected

DKK3 antibodies in immunohistochemistry, based on information from product datasheets and

peer-reviewed publications.
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Feature
R&D Systems
AF1118

Proteintech
10365-1-AP

Sigma-Aldrich
HPA011868

Abcam
ab186409

Host Species Goat Rabbit Rabbit Rabbit

Clonality Polyclonal Polyclonal Polyclonal
Monoclonal

(EPR15611)

Reactivity Human, Mouse
Human, Mouse,

Rat, Canine
Human Human

Application
IHC, WB, ELISA,

ICC

IHC, WB, IF,

ELISA
IHC, IF, WB

IHC, WB, IP,

ICC/IF

Recommended

Dilution (IHC)
3 µg/mL[1] 1:250-1:1000[2] 1:50-1:200[3] 1:100[4]

Published

Dilution (IHC)
1:50[5] 1:500[2]

Not specified in

publications
1:100[4]

Antigen Retrieval
Heat-induced

(Basic)[1]

Heat-mediated

(Tris-EDTA, pH

9.0)[2]

Heat-induced

(Citrate buffer)

Not specified in

publications

Observed

Staining

Cytoplasmic in

neurons[1]

Nuclear and

cytoplasmic in

liver cancer

Cytoplasmic/me

mbranous in

various tissues

Cytoplasmic in

osteoarthritic

chondrocytes

Validation
Cited in 13

publications[1]

Cited in 26

publications (10

in IHC)[2]

Validated by the

Human Protein

Atlas[3]

Cited in 15

publications[6]

Experimental Protocols
Detailed methodologies are crucial for replicating experimental results. Below are

representative IHC protocols for each antibody, compiled from manufacturer datasheets and

cited publications.

R&D Systems AF1118 Protocol
This protocol is based on the detection of DKK3 in human brain hippocampus.[1]
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Deparaffinization and Rehydration: Paraffin-embedded tissue sections are deparaffinized in

xylene and rehydrated through a graded series of ethanol to distilled water.

Antigen Retrieval: Heat-induced epitope retrieval is performed using a basic antigen retrieval

reagent.

Peroxidase Blocking: Endogenous peroxidase activity is quenched by incubating the

sections in a suitable blocking reagent.

Blocking: Non-specific binding is blocked by incubating with a serum-free protein block.

Primary Antibody Incubation: Sections are incubated with the primary antibody (AF1118) at a

concentration of 3 µg/mL for 1 hour at room temperature.

Secondary Antibody Incubation: After washing, sections are incubated with an anti-goat IgG

HRP-polymer antibody.

Detection: The signal is developed using a DAB chromogen solution, resulting in a brown

precipitate.

Counterstaining: Sections are counterstained with hematoxylin to visualize cell nuclei.

Dehydration and Mounting: Sections are dehydrated through a graded series of ethanol and

xylene and mounted with a permanent mounting medium.

Proteintech 10365-1-AP Protocol
This protocol is recommended for staining human liver cancer tissue.[2]

Deparaffinization and Rehydration: As described for the R&D Systems protocol.

Antigen Retrieval: Heat-mediated antigen retrieval is performed using Tris-EDTA buffer (pH

9.0).

Primary Antibody Incubation: Sections are incubated with the primary antibody (10365-1-AP)

at a dilution of 1:500.
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Secondary Antibody and Detection: Subsequent steps for secondary antibody incubation and

signal detection are performed according to a standard IHC protocol.

Counterstaining, Dehydration, and Mounting: As described above.

Sigma-Aldrich HPA011868 Protocol
This antibody has been extensively validated by the Human Protein Atlas, and a general IHC

protocol is provided.[3]

Deparaffinization and Rehydration: Standard procedure.

Antigen Retrieval: Heat-induced epitope retrieval is performed in citrate buffer.

Primary Antibody Incubation: The primary antibody (HPA011868) is used at a dilution of

1:50-1:200.

Visualization: A standard HRP-based detection system is used for visualization.

Abcam ab186409 Protocol
This protocol is based on a study of DKK3 in human knee osteoarthritis.[4]

Deparaffinization and Rehydration: Standard procedure.

Primary Antibody Incubation: Sections are incubated with the primary antibody (ab186409) at

a dilution of 1:100.

Subsequent Steps: Further processing follows a standard IHC protocol for visualization.

Signaling Pathway and Experimental Workflow
To provide a better understanding of the context in which these antibodies are used, the

following diagrams illustrate the DKK3-implicated Wnt signaling pathway and a general

immunohistochemistry workflow.
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Caption: DKK3 in the Wnt Signaling Pathway

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10801885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Tissue Preparation
(Fixation, Embedding, Sectioning)

2. Deparaffinization & Rehydration

3. Antigen Retrieval

4. Blocking
(Peroxidase & Non-specific)

5. Primary Antibody Incubation
(e.g., anti-DKK3)

6. Secondary Antibody Incubation

7. Detection
(Chromogen/Fluorophore)

8. Counterstaining

9. Dehydration & Mounting

10. Microscopic Analysis

Click to download full resolution via product page

Caption: General Immunohistochemistry Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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